ISOTHIOCYANIC ACID 4-PENTEN-1-YL ESTER
ISOTHIOCYANIC ACID 4-PENTEN-1-YL ESTER
5-Isothiocyanato-1-pentene, also known as 4-pentenyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 5-Isothiocyanato-1-pentene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 5-isothiocyanato-1-pentene is primarily located in the membrane (predicted from logP). 5-Isothiocyanato-1-pentene is a horseradish and mustard tasting compound that can be found in a number of food items such as cabbage, rocket salad (ssp. ), brassicas, and white cabbage. This makes 5-isothiocyanato-1-pentene a potential biomarker for the consumption of these food products.
5-isothiocyanato-1-pentene is an isothiocyanate.
5-isothiocyanato-1-pentene is an isothiocyanate.
Brand Name:
Vulcanchem
CAS No.:
18060-79-2
VCID:
VC0101468
InChI:
InChI=1S/C6H9NS/c1-2-3-4-5-7-6-8/h2H,1,3-5H2
SMILES:
C=CCCCN=C=S
Molecular Formula:
C6H9NS
Molecular Weight:
127.21 g/mol
ISOTHIOCYANIC ACID 4-PENTEN-1-YL ESTER
CAS No.: 18060-79-2
Main Products
VCID: VC0101468
Molecular Formula: C6H9NS
Molecular Weight: 127.21 g/mol
| CAS No. | 18060-79-2 |
|---|---|
| Product Name | ISOTHIOCYANIC ACID 4-PENTEN-1-YL ESTER |
| Molecular Formula | C6H9NS |
| Molecular Weight | 127.21 g/mol |
| IUPAC Name | 5-isothiocyanatopent-1-ene |
| Standard InChI | InChI=1S/C6H9NS/c1-2-3-4-5-7-6-8/h2H,1,3-5H2 |
| Standard InChIKey | DBISBKDNOKIADM-UHFFFAOYSA-N |
| SMILES | C=CCCCN=C=S |
| Canonical SMILES | C=CCCCN=C=S |
| Density | 0.970-0.976 (20°) |
| Physical Description | Colourless to pale yellow liquid; Strong pungent irritating aroma |
| Description | 5-Isothiocyanato-1-pentene, also known as 4-pentenyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 5-Isothiocyanato-1-pentene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 5-isothiocyanato-1-pentene is primarily located in the membrane (predicted from logP). 5-Isothiocyanato-1-pentene is a horseradish and mustard tasting compound that can be found in a number of food items such as cabbage, rocket salad (ssp. ), brassicas, and white cabbage. This makes 5-isothiocyanato-1-pentene a potential biomarker for the consumption of these food products. 5-isothiocyanato-1-pentene is an isothiocyanate. |
| Solubility | 0.00 M 0.16 mg/mL at 20 °C Very slightly soluble in water; freely soluble in ether Soluble (in ethanol) |
| PubChem Compound | 87436 |
| Last Modified | Nov 11 2021 |
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